Cas no 868277-53-6 (3-(4-Methanesulfonylphenoxy)propanoic Acid)

• Product Name: 3-(4-Methanesulfonylphenoxy)propanoic Acid
• CAS No: 868277-53-6
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 3512912
• PubChem ID: 43806771
• Update Time: 2025-04-21

3-(4-Methanesulfonylphenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-[4-(METHYLSULFONYL)PHENOXY]-
• 3-(4-methanesulfonylphenoxy)propanoic acid
• TJB27753
• 3-(4-methanesulfonylphenoxy)propanoicacid
• 3-[4-(methylsulfonyl)phenoxy]propanoic acid
• AKOS009990759
• G45278
• EN300-59764
• CS-0252307
• Z448252766
• CRWDFILKKMNMBX-UHFFFAOYSA-N
• 868277-53-6
• 3-(4-methylsulfonylphenoxy)propanoic acid
• 3-(4-Methanesulfonylphenoxy)propanoic Acid

• Inchi： 1S/C10H12O5S/c1-16(13,14)9-4-2-8(3-5-9)15-7-6-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： CRWDFILKKMNMBX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 244.04054465Da
• Monoisotopic Mass: 244.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(4-Methanesulfonylphenoxy)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids